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Compound of Interest

Compound Name: 3-(Oxan-4-yl)aniline

Cat. No.: B3089888

An In-depth Technical Guide to 3-(Oxan-4-yl)aniline

This technical guide provides a comprehensive overview of the chemical properties,
characterization, and a conceptual workflow for the synthesis and analysis of 3-(Oxan-4-
ylaniline, a compound of interest to researchers in medicinal chemistry and materials science.

Compound Data

Quantitative data for 3-(Oxan-4-yl)aniline is summarized in the table below. This data is
essential for experimental design, including reaction stoichiometry, and for the interpretation of
analytical results.

Property Value Citations
Chemical Formula C11H15sNO [1112][3]
Molecular Weight 177.25 g/mol [1]
Alternate M.W. 177.24 g/mol [2]
Synonym 3-(Te.trahydro-2H-pyran-4- 2]
yhaniline
CAS Number 1202006-13-0 [1][2]
Appearance Powder [1]
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Experimental Protocols

The characterization of 3-(Oxan-4-yl)aniline involves a suite of analytical techniques to confirm
its identity, purity, and structure. Below are detailed methodologies for key experimental
procedures.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a primary technique for elucidating the molecular structure of a
compound. Both H and 3C NMR would be employed.

e Sample Preparation: A sample of 3-(Oxan-4-yl)aniline (typically 5-10 mg) is dissolved in a
deuterated solvent (e.g., CDCIls or DMSO-ds) in an NMR tube. A small amount of a reference
standard, such as tetramethylsilane (TMS), may be added.

e 1H NMR Spectroscopy: This technique provides information about the number of different
types of protons, their chemical environments, and their proximity to other protons. The
spectrum would be expected to show signals corresponding to the aromatic protons on the
aniline ring and the aliphatic protons on the oxane ring. The integration of the signals would
correspond to the number of protons, and the splitting patterns (e.g., singlets, doublets,
triplets) would indicate adjacent protons.

e 13C NMR Spectroscopy: This analysis identifies the different carbon environments in the
molecule. The spectrum for 3-(Oxan-4-yl)aniline would be expected to show distinct signals
for the aromatic carbons and the aliphatic carbons of the oxane ring.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and can provide information
about the structure of the compound through fragmentation patterns.

o Sample Introduction: The sample can be introduced in various ways, including direct infusion
or through a chromatographic system like Gas Chromatography (GC) or Liquid
Chromatography (LC).

« lonization: A suitable ionization technique, such as Electrospray lonization (ESI) or
Atmospheric Pressure Chemical lonization (APCI), is used to generate charged molecules.
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e Analysis: The mass-to-charge ratio (m/z) of the ions is measured. High-resolution mass
spectrometry (HRMS) can provide a highly accurate mass measurement, which helps in
confirming the elemental composition of the molecule. The fragmentation pattern can be
analyzed to further confirm the structure.

Chromatography

Chromatographic techniques are essential for assessing the purity of the compound and for
purification.

e Thin Layer Chromatography (TLC): TLC is a quick and simple method to monitor the
progress of a reaction and to get a preliminary assessment of purity. A small amount of the
compound is spotted on a TLC plate, which is then developed in a suitable solvent system.
The position of the spot(s) is visualized, often under UV light.

o High-Performance Liquid Chromatography (HPLC): HPLC is a more sophisticated technique
for purity assessment and purification. A solution of the compound is injected into a column
packed with a stationary phase, and a mobile phase is pumped through. The retention time
of the compound is a characteristic property under specific conditions (e.g., column type,
mobile phase composition, flow rate). A single sharp peak is indicative of a pure compound.

Conceptual Workflow: Synthesis and
Characterization

The following diagram illustrates a logical workflow for the synthesis and subsequent
characterization of 3-(Oxan-4-yl)aniline.
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Caption: Conceptual workflow for the synthesis and characterization of 3-(Oxan-4-yl)aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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